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Compound of Interest

Compound Name: Chaetoglobosin C

Cat. No.: B1240246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, solution preparation, and

biological mechanism of Chaetoglobosin C for research and drug development applications.

Introduction
Chaetoglobosin C is a cytochalasan-type mycotoxin produced by various fungi, notably from

the genus Chaetomium.[1][2] Like other members of the cytochalasan family, its primary

mechanism of action involves the disruption of actin filaments, making it a potent inhibitor of

cellular processes that rely on a dynamic cytoskeleton, such as cell division, migration, and

cytoplasmic cleavage.[2][3][4][5] This property has led to its investigation for various biological

activities, including antifungal, antibacterial, and antitumor effects.[1]

Physicochemical Properties
Molecular Formula: C₃₂H₃₆N₂O₅[6][7]

Molecular Weight: 528.7 g/mol [6][7]

Appearance: White to off-white solid.[6][8]
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The solubility of Chaetoglobosin C is a critical factor for its use in in vitro and in vivo studies.

The following table summarizes the available solubility data. It is important to note that

Chaetoglobosin C is sparingly soluble in aqueous solutions.

Solvent Solubility Remarks Source

Water ~10 µg/mL Almost insoluble. [5]

Ethanol Soluble

While specific

quantitative data is not

readily available,

Chaetoglobosin C is

known to be among

the ethanol-soluble

compounds extracted

from Chaetomium

globosum.

[9]

Methanol Soluble

Chaetoglobosin A, a

closely related

compound, is soluble

in methanol.

[10]

DMSO Soluble

A common solvent for

preparing stock

solutions.

[8]

Experimental Protocols
Preparation of Stock Solutions
Due to its poor aqueous solubility, it is recommended to prepare a high-concentration stock

solution of Chaetoglobosin C in an organic solvent, which can then be diluted into the

appropriate experimental buffer or medium.

Materials:

Chaetoglobosin C (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Aseptically weigh the desired amount of Chaetoglobosin C powder.

Add the appropriate volume of DMSO to achieve a stock solution concentration of 1-10 mM.

For example, to prepare a 10 mM stock solution, dissolve 5.29 mg of Chaetoglobosin C in 1

mL of DMSO.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming or brief

sonication can aid in dissolution.

Store the stock solution in tightly sealed vials at -20°C for up to one month or at -80°C for up

to six months.[6] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell-Based Assays
Protocol:

Thaw the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the cell culture medium. It is

recommended to perform serial dilutions.

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should be included in all experiments.

Mix the working solution thoroughly by gentle pipetting or inversion before adding it to the

cells.
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Mechanism of Action and Signaling Pathways
Chaetoglobosin C's primary mode of action is the disruption of actin polymerization. It binds to

the barbed end of actin filaments, inhibiting both the association and dissociation of actin

monomers. This interference with actin dynamics leads to the disruption of the cytoskeleton

and downstream cellular processes.

Some studies have suggested that certain chaetoglobosins may also exert their antitumor

effects through the inhibition of signaling pathways such as the JNK pathway, although this

may be cell-type dependent.[1]

Diagrams of Cellular Effects
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Caption: Mechanism of Chaetoglobosin C on actin polymerization.
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Stress Stimuli
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Caption: Potential inhibitory effect of Chaetoglobosin C on the JNK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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